2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid

• IUPAC Name: 2-[(3-chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid
• InChI: InChI=1S/C13H16ClNO5S/c1-20-12-5-4-10(6-11(12)14)21(18,19)15(8-13(16)17)7-9-2-3-9/h4-6,9H,2-3,7-8H2,1H3,(H,16,17)
• InChI Key: YIKVCRVFQCHOOR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N(CC2CC2)CC(=O)O)Cl
• Molecular Formula: C13H16ClNO5S
• Molecular Weight: 333.79 g/mol

Description

2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid, also known as TAK-659, is a small molecule inhibitor that has shown potential in treating various types of cancer. It belongs to the class of drugs known as protein kinase inhibitors, which target specific enzymes involved in cell signaling pathways. TAK-659 has been the subject of extensive research due to its promising therapeutic potential.

Mechanism of Action

2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid targets specific enzymes known as Bruton’s tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). These enzymes are involved in the activation of B cells and T cells, respectively. By inhibiting these enzymes, 2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid prevents the activation and proliferation of cancer cells.
Biochemical and Physiological Effects
2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid has been shown to have a high degree of selectivity for its target enzymes, which reduces the risk of off-target effects. It has also been shown to have good oral bioavailability and pharmacokinetic properties, which make it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid in lab experiments is its high degree of selectivity for its target enzymes, which allows for more precise and accurate results. However, one limitation is that it may not be effective against all types of cancer, and further research is needed to identify which types of cancer it is most effective against.

Future Directions

There are several future directions for research on 2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid. One area of research is the development of combination therapies that incorporate 2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid with other drugs to enhance its therapeutic effects. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to 2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid treatment. Additionally, further studies are needed to determine the optimal dosing and treatment regimens for 2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid in different types of cancer.

Synthesis Methods

The synthesis of 2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid involves several steps, including the reaction of 3-chloro-4-methoxyphenylsulfonyl chloride with cyclopropylmethylamine to form an intermediate. This intermediate is then reacted with glycine to produce the final product, 2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid. The synthesis process has been optimized to ensure high yield and purity of the final product.

Scientific Research Applications

2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid has been studied extensively for its potential in treating various types of cancer, including lymphoma, leukemia, and solid tumors. It has been shown to inhibit the growth and proliferation of cancer cells by targeting specific enzymes involved in cell signaling pathways. 2-[(3-Chloro-4-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid has also been studied in combination with other drugs to enhance its therapeutic effects.